2-[4-(1H-pyrazol-5-yl)piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[4-(1H-pyrazol-5-yl)piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H17N5OS/c19-12(16-13-14-5-8-20-13)9-18-6-2-10(3-7-18)11-1-4-15-17-11/h1,4-5,8,10H,2-3,6-7,9H2,(H,15,17)(H,14,16,19)
• InChI Key: ADATTZCRWLTDSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=NN2)CC(=O)NC3=NC=CS3
• Molecular Formula: C13H17N5OS
• Molecular Weight: 291.37 g/mol

Description

2-[4-(1H-pyrazol-5-yl)piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential in various research applications. This compound is a member of the pyrazole and piperidine chemical families and has been reported to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antitumor effects.

Mechanism of Action

The mechanism of action of 2-[4-(1H-pyrazol-5-yl)piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).
Biochemical and Physiological Effects:
2-[4-(1H-pyrazol-5-yl)piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide has been reported to exhibit a wide range of biochemical and physiological effects. These include anti-inflammatory, antioxidant, and antitumor effects. It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(1H-pyrazol-5-yl)piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide in lab experiments is its potential as an anti-inflammatory agent. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain research applications.

Future Directions

There are several future directions for the study of 2-[4-(1H-pyrazol-5-yl)piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide. One potential direction is the development of more potent and selective inhibitors of COX-2 and iNOS. Another potential direction is the investigation of the compound's potential as an antitumor agent, as well as its potential use in the treatment of other diseases, such as neurodegenerative diseases and autoimmune disorders. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for maximum efficacy and safety.

Synthesis Methods

The synthesis of 2-[4-(1H-pyrazol-5-yl)piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide can be achieved through a multi-step process involving the reaction of various chemical reagents. The synthesis process involves the reaction of 1-(4-bromo-phenyl)-piperidin-4-ol with 1H-pyrazole-5-carboxylic acid, followed by the reaction with thioacetic acid to form the final product.

Scientific Research Applications

2-[4-(1H-pyrazol-5-yl)piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide has been studied extensively for its potential in various research applications. One of the most significant research areas is its use as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce the expression of inflammatory genes, making it a potential candidate for the treatment of inflammatory diseases.